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Compound of Interest

Compound Name: trans-1,4-Dichloro-2-butene

Cat. No.: B041546 Get Quote

An In-depth Technical Guide to trans-1,4-
Dichloro-2-butene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-1,4-Dichloro-2-butene, a

significant bifunctional reagent in organic synthesis. The document details its chemical and

physical properties, spectroscopic data, key synthetic applications with experimental protocols,

and safety information.

Core Compound Information
Chemical Identity:

IUPAC Name: (E)-1,4-dichlorobut-2-ene

CAS Number: 110-57-6

Molecular Formula: C₄H₆Cl₂

Molecular Weight: 125.00 g/mol

Molecular Structure:
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trans-1,4-Dichloro-2-butene is an organochlorine compound featuring a four-carbon chain

with a double bond in the C2-C3 position. The "trans" or "(E)" configuration indicates that the

substituent groups are on opposite sides of the double bond. Two chlorine atoms are attached

to the C1 and C4 positions. This structure provides two reactive sites for nucleophilic

substitution and other coupling reactions.

Linear Formula: ClCH₂CH=CHCH₂Cl

SMILES: ClC\C=C\CCl

InChI Key: FQDIANVAWVHZIR-OWOJBTEDSA-N

Quantitative Data
Physical and Chemical Properties

Property Value Reference

Melting Point 1-3 °C

Boiling Point 74-76 °C at 40 mmHg

Density 1.183 g/mL at 25 °C

Refractive Index (n20/D) 1.488

Vapor Pressure 10 mmHg at 20 °C

Flash Point 53 °C (127.4 °F) - closed cup

Spectroscopic Data
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Spectroscopy Data Highlights

¹H NMR
Spectra available, showing characteristic peaks

for the vinyl and methylene protons.

¹³C NMR
Spectra available, indicating the presence of two

distinct carbon environments.

Infrared (IR)
Spectra available, showing characteristic C-H

and C=C stretching and bending frequencies.

Mass Spectrometry (MS)

Mass spectra show the molecular ion peak and

characteristic fragmentation patterns for a

dichlorinated compound.

Experimental Protocols and Synthetic Applications
trans-1,4-Dichloro-2-butene is a versatile intermediate in organic synthesis, primarily used in

the production of polymers and fine chemicals.[1] Its bifunctionality allows for the construction

of various molecular architectures, including heterocycles and long-chain diamines.

Industrial Synthesis of Chloroprene
A major application of 1,4-dichloro-2-butene (as a mixture of cis and trans isomers) is in the

industrial production of chloroprene, the monomer for neoprene synthetic rubber. The process

starts with the chlorination of butadiene.

Workflow for Chloroprene Synthesis:
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Step 1: Chlorination

Step 2: Isomerization

Step 3: Dehydrochlorination

1,3-Butadiene

Mixture of:
3,4-dichloro-1-butene and

1,4-dichloro-2-butene (cis/trans)

Vapor-phase chlorination

Cl₂

Isomerization of
1,4-dichloro-2-butene

3,4-dichloro-1-butene

Heating with catalyst

Dehydrochlorination

Chloroprene
(2-chloro-1,3-butadiene)

Dilute NaOH

 

Start

Prepare Na₂S suspension
in MeOH/DMSO

Add 1,4-dichloro-2-butene
dropwise

Stir at controlled
temperature

Cool, dilute with water,
and extract with ether

Dry, remove solvent,
and distill under

reduced pressure

2,5-Dihydrothiophene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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